Cas no 59127-80-9 (2-Pentanone,5-(ethylamino)-)

• Product Name: 2-Pentanone,5-(ethylamino)-
• CAS No: 59127-80-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 375117
• PubChem ID: 100963
• Update Time: 2025-04-19

2-Pentanone,5-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5-(ethylamino)-
• 5-(ethylamino)pentan-2-one
• 5-Ethylamino-2-pentanone
• 59127-80-9
• R629BV644S
• SCHEMBL13576250
• NS00034093
• 2-Pentanone, 5-(ethylamino)-
• 5-(ethylamino)-2-pentanone
• 5-ethylaminopentan-2-one
• UNII-R629BV644S
• DTXSID2069311
• A832887
• EINECS 261-616-5

• Inchi： 1S/C7H15NO/c1-3-8-6-4-5-7(2)9/h8H,3-6H2,1-2H3
• InChI Key： CAEPSWSOZBVDEO-UHFFFAOYSA-N
• SMILES： O=C(C)CCCNCC

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.861
• Boiling Point: 195.1°C at 760 mmHg
• Flash Point: 76.1°C
• Refractive Index: 1.421
• PSA: 29.1